Cas no 22338-69-8 (Kaur-16-en-18-oic acid,15-hydroxy-, (4a,15a)-)

Kaur-16-en-18-oic acid, 15-hydroxy-, (4α,15α)- is a diterpenoid compound characterized by its unique kaurane skeleton with hydroxyl and carboxylic acid functional groups. This structure imparts distinct chemical properties, making it valuable in organic synthesis and pharmaceutical research. The presence of the 15-hydroxy group enhances its reactivity, facilitating derivatization for potential bioactive applications. Its stereochemistry (4α,15α) ensures specificity in interactions, which is critical for studies in medicinal chemistry. The compound’s stability and functional group versatility make it a useful intermediate in the development of novel therapeutic agents or as a reference standard in analytical workflows.

Kaur-16-en-18-oic acid,15-hydroxy-, (4a,15a)- structure

22338-69-8 structure

Product Name:Kaur-16-en-18-oic acid,15-hydroxy-, (4a,15a)-

CAS No:22338-69-8

MF:C₂₀H₃₀O₃

MW:318.450406551361

CID:274159

PubChem ID:159930

Update Time:2025-10-29

Kaur-16-en-18-oic acid,15-hydroxy-, (4a,15a)- Chemical and Physical Properties

Names and Identifiers

- Kaur-16-en-18-oic acid,15-hydroxy-, (4a,15a)-
- Grandifloric acid
- 15alpha-Hydroxykaur-16-en-19-oic acid
- Grandiflorolic acid
- NSC 332872
- [ "Grandiflorolic acid" ]
- (1R, 4S, 5R, 9S, 10S, 13R, 15S)-15-hydroxy-5, 9-dimethyl-14-methylidenetetracyclo[11.2.1.01, 10.04, 9]hexadecane-5-carboxylic acid
- 15alpha-Hydroxy-ent-kaur-16-en-19-oic acid
- (1R,4S,5R,9S,10S,13R,15S)-15-Hydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
- 15alpha-Hydroxy-kaurenoic acid
- CCRIS 1516
- CHEBI:81408
- CHEBI:141145
- C17956
- CHEMBL591464
- 22338-69-8
- NSC332872
- NSC-332872
- Gradifloric acid
- Deacetylxylopic acid
- CID 102004622
- 6619-95-0
- SCHEMBL15942020
- DTXSID70944987
- 15-hydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.0^{1,10}.0^{4,9}]hexadecane-5-carboxylic acid
- AKOS032948884
- 15-hydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
- 15-Hydroxykaur-16-en-18-oic acid
- Inchi： 1S/C20H30O3/c1-12-13-5-6-15-18(2)8-4-9-19(3,17(22)23)14(18)7-10-20(15,11-13)16(12)21/h13-16,21H,1,4-11H2,2-3H3,(H,22,23)/t13-,14+,15+,16+,18-,19-,20-/m1/s1
- InChI Key： GVGJRXSJJHLPGZ-DZAVYMGKSA-N
- SMILES： O[C@H]1C(=C)[C@@H]2CC[C@H]3[C@]4(C)CCC[C@](C(=O)O)(C)[C@H]4CC[C@@]31C2

Computed Properties

Exact Mass: 318.21900
Monoisotopic Mass: 318.21949481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 1
Complexity: 569
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 57.5Å²

Experimental Properties

Color/Form: Powder
PSA: 57.53000
LogP: 4.01090

Kaur-16-en-18-oic acid,15-hydroxy-, (4a,15a)- Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Kaur-16-en-18-oic acid,15-hydroxy-, (4a,15a)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	G90170-5 mg	Kaur-16-en-18-oic acid,15-hydroxy-, (4a,15a)-	22338-69-8		5mg	￥5120.0	2022-04-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4163-1 mg	Grandifloric acid	22338-69-8		1mg	￥2595.00	2022-04-26
A2B Chem LLC	AF65866-5mg	Grandifloric acid	22338-69-8		5mg	$635.00	2024-04-20
TargetMol Chemicals	TN4163-1 ml * 10 mm	Grandifloric acid	22338-69-8		1 ml * 10 mm	￥ 3660	2024-07-20
A2B Chem LLC	AF65866-1mg	Grandifloric acid	22338-69-8	>98%	1mg	$599.00	2024-04-20
TargetMol Chemicals	TN4163-5 mg	Grandifloric acid	22338-69-8	98%	5mg	￥ 3,560	2023-07-11
TargetMol Chemicals	TN4163-1 mL * 10 mM (in DMSO)	Grandifloric acid	22338-69-8	98%	1 mL * 10 mM (in DMSO)	￥ 3660	2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	G90170-5mg	Kaur-16-en-18-oic acid,15-hydroxy-, (4a,15a)-	22338-69-8	,98.0%	5mg	¥5120.0	2023-09-07
TargetMol Chemicals	TN4163-5mg	Grandifloric acid	22338-69-8		5mg	￥ 3560	2024-07-20